Cas no 1115390-18-5 (2-(2-cyanophenyl)-2-oxoacetic acid)

2-(2-cyanophenyl)-2-oxoacetic acid structure

1115390-18-5 structure

Product Name:2-(2-cyanophenyl)-2-oxoacetic acid

CAS No:1115390-18-5

Molecular Formula:C₉H₅NO₃

Molecular Weight:175.140902280807

CID:6483560

PubChem ID:18549790

2-(2-cyanophenyl)-2-oxoacetic acid Properties

Names and Identifiers

- 2-(2-cyanophenyl)-2-oxoacetic acid
- SCHEMBL8065818
- EN300-1828839
- 1115390-18-5
- InChIKey： RHQQFNDPFQYQQL-UHFFFAOYSA-N
- Inchi： 1S/C9H5NO3/c10-5-6-3-1-2-4-7(6)8(11)9(12)13/h1-4H,(H,12,13)
- SMILES： O=C(C(=O)O)C1C=CC=CC=1C#N

Computed Properties

Exact Mass: 175.026943022g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 175.026943022g/mol
Heavy Atom Count: 13
Complexity: 276
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 78.2Å²

2-(2-cyanophenyl)-2-oxoacetic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1828839-0.05g	2-(2-cyanophenyl)-2-oxoacetic acid	1115390-18-5		0.05g	$768.0	2023-09-19

2-(2-cyanophenyl)-2-oxoacetic acid Related Literature

1. Back cover

Chem. Commun., 2012,48, 7319-7320
2. Synthesis and catalytic applications of silver nanoparticles: a sustainable chemical approach using indigenous reducing and capping agents from Hyptis capitata

R. Revathy,Jebin Joseph,Cyril Augustine,T. Sajini,Beena Mathew Environ. Sci.: Adv., 2022,1, 491-505
3. Efficient near-UV photosensitization of the Tb(iii) green luminescence by use of 2-hydroxyisophthalate ligands†

Laurent Benisvy,Patrick Gamez,Wen Tian Fu,Huub Kooijman,Anthony L. Spek,Andries Meijerink,Jan Reedijk Dalton Trans., 2008, 3147-3149
4. Spontaneous disproportionation of rhodium(i) bisoxazolinates to rhodium(ii)†

Sander T. H. Willems,Jaap C. Russcher,Peter H. M. Budzelaar,Bas de Bruin,Ren\u00e9 de Gelder,Jan M. M. Smits,Anton W. Gal Chem. Commun., 2002, 148-149
5. Purine-blended nanofiber woven flexible nanomats for SERS-based analyte detection†

R. Kamal Saravanan,Tania K. Naqvi,Sandip Patil,Prabhat K. Dwivedi Chem. Commun., 2020,56, 5795-5798
6. Recent advances in pyrazole synthesis employing diazo compounds and synthetic analogues

Sanoop P. Chandrasekharan,Anamika Dhami,Sandeep Kumar Org. Biomol. Chem., 2022,20, 8787-8817
7. XVIII.—Comparison of some physical constants of thiocyanate, azide, and nitrite solutions

J. Chem. Soc., 1930, 100-104
8. Aerobic oxidation of α-hydroxycarbonyls catalysed by trichlorooxyvanadium: efficient synthesis of α-dicarbonyl compounds

Chem. Commun., 1999, 1387-1388
9. Papers accepted for publication in The Analyst

Proc. Soc. Anal. Chem., 1970,7, 206-206
10. Geometric self-sorting in DNA self-assembly†

Yu He,Ye Tian,Yi Chen,Alexander E. Ribbe,Chengde Mao Chem. Commun., 2007, 165-167

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

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